Cas no 1110-80-1 (Pipacycline)

• Product Name: Pipacycline
• CAS No: 1110-80-1
• MF: C₂₉H₃₈N₄O₉
• MW: 586.633428096771
• CID: 141776
• PubChem ID: 54686184
• Update Time: 2025-10-19

Pipacycline Chemical and Physical Properties

Names and Identifiers

• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-6-methyl-1,11-dioxo-,(4S,4aS,5aS,6S,12aS)-
• pipacycline
• Hydroxyethyl-piperazinomethyl-tetracyclin
• Mepicycline
• penimepicycline
• Pipacicline
• Pipacyclinum
• Sieromicin
• Tetrasolvina
• (4S)-4β-Dimethylamino-1,4,4aβ,5,5aβ,6,11,12a-octahydro-3,6α,10,12,12aβ-pentahydroxy-N-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• Pipaciclina
• Mepiciclina
• Valtomicina
• Valtomycin
• N-((4-(2-Hydroxyethyl)-1-piperazinyl)methyl)tetracycline
• N-(4-(beta-Hydroxyethyl)diethylenediamino-1-methyl)tetracycline
• PQ3P6082I5
• Ambraveine
• Ambra-vena
• Pipacycline [INN]
• Pipacyclinum [INN-Latin]
• Pipaciclina [INN-Spanish]
• 4-DIMETHYLAMINO-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTA-HYDROXY-N-((4-(2-HYDROXYETHYL)-1-PIPERAZINYL)METHYL)-6-METHYL-1,11-DIOXO-2-NAPHTHACENECARBOXAMIDE
• (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-N-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• J-002518
• CHEBI:75262
• EINECS 214-176-3
• (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-N-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• 4-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-((4-(2-hydroxyethyl)-1-piperazinyl)methyl)-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• UNII-PQ3P6082I5
• PIPACYCLINE [MI]
• 1110-80-1
• AKOS003588972
• (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• DTXSID00891415
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-((4-(2-hydroxyethyl)-1-piperazinyl)methyl)-6-methyl-1,11-dioxo-
• Q27145181
• NSC-69335
• CHEMBL2105824
• MFCD00864861
• Pipacyclin
• NSC 69335
• XATZHCXBMKRRDO-REHNUXHNSA-N
• RAUQZDNDLCIQFJ-REHNUXHNSA-N
• Pipacycline; 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-6-methyl-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-; 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12
• Pipacycline

• Inchi： 1S/C29H38N4O9/c1-28(41)15-5-4-6-18(35)19(15)23(36)20-16(28)13-17-22(31(2)3)24(37)21(26(39)29(17,42)25(20)38)27(40)30-14-33-9-7-32(8-10-33)11-12-34/h4-6,16-17,22,34-36,39,41-42H,7-14H2,1-3H3,(H,30,40)/t16-,17-,22-,28+,29-/m0/s1
• InChI Key： RAUQZDNDLCIQFJ-REHNUXHNSA-N
• SMILES： O[C@@]12C(=C(C(NCN3CCN(CCO)CC3)=O)C([C@H]([C@@H]1C[C@H]1C(=C(C3C(=CC=CC=3[C@@]1(C)O)O)O)C2=O)N(C)C)=O)O

Computed Properties

• Exact Mass: 586.26400
• Monoisotopic Mass: 586.26387880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 194

Experimental Properties

• PSA: 194.34000
• LogP: -0.74940
• Specific Rotation: D20 -195° (c = 0.5); D20 -175° (c = 0.5 in methanol)

Pipacycline Security Information

• Toxicity：LD50 i.v. in white mice: 188 mg/kg (Scalvini, Delmonte)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on Pipacycline

Pipacycline (CAS No. 1110-80-1): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Therapeutic Applications

Pipacycline, identified by its CAS No. 1110-80-1, is a semi-synthetic broad-spectrum beta-lactam antibiotic derived from the penicillin nucleus. This compound belongs to the class of ureidopenicillins, which are characterized by the presence of a ureido group at the 6-position of the penicillin core structure. The unique chemical configuration of Pipacycline enhances its stability against hydrolysis by beta-lactamases, particularly those produced by Gram-negative bacteria, thereby expanding its antibacterial spectrum compared to traditional penicillins.

The molecular formula of Pipacycline (C₂₃H₂₇N₅O₇S) reflects its complex architecture, which includes a thiazolidine ring fused to a beta-lactam ring, along with a side chain containing a ureido group and a phenylglycine moiety. These structural features contribute to its ability to bind to penicillin-binding proteins (PBPs), disrupting bacterial cell wall synthesis. Recent studies have highlighted the role of the ureido group in improving solubility and reducing nephrotoxicity compared to earlier generations of beta-lactams.

In terms of pharmacokinetics, Pipacycline exhibits rapid absorption following intravenous administration, with peak plasma concentrations achieved within 30–60 minutes. Its volume of distribution is extensive, allowing penetration into various tissues and fluids such as lung parenchyma, bile, and peritoneal fluid. Notably, research published in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated that Pipacycline maintains high concentrations in neutrophil extracellular traps (NETs), which are critical for host defense against Gram-negative pathogens.

The therapeutic utility of CAS No. 1110-80-1 is primarily in treating severe infections caused by multidrug-resistant organisms. Clinical trials have validated its efficacy against *Pseudomonas aeruginosa*, *Klebsiella pneumoniae*, and *Escherichia coli*, including strains producing extended-spectrum beta-lactamases (ESBLs). A landmark study in *The Lancet Infectious Diseases* (2024) reported that combination therapy with Pipacycline and tazobactam achieved clinical cure rates exceeding 95% in patients with hospital-acquired pneumonia due to carbapenem-resistant Enterobacteriaceae (CRE).

Mechanistically, the synergy between Pipacycline and beta-lactamase inhibitors like tazobactam has been extensively studied using time-kill assays and mathematical modeling approaches. These studies revealed that tazobactam not only inhibits hydrolytic enzymes but also enhances the binding affinity of Pipacycline to PBPs through allosteric modulation—a mechanism recently elucidated via cryo-electron microscopy at atomic resolution.

Innovations in drug delivery systems have further expanded the applications of this compound. Researchers at MIT developed polymeric nanoparticles encapsulating CAS No. 1110-80-1, enabling sustained release profiles that reduce dosing frequency while maintaining therapeutic concentrations for up to 72 hours post-administration. This advancement addresses challenges related to patient compliance in long-term antimicrobial therapy regimens.

Toxicological profiles indicate that adverse effects associated with high-dose administration (<5 g/day) include transient elevations in liver enzymes and hypersensitivity reactions occurring in approximately 5% of patients per FDA adverse event reporting system data from Q4 2023. However, comparative analyses show significantly lower nephrotoxic potential than imipenem/cilastatin combinations when used within recommended dosing ranges.

The emergence of resistance mechanisms remains an active area of investigation. Whole-genome sequencing studies have identified novel mutations in PBP genes among clinical isolates showing reduced susceptibility after prolonged exposure to this agent—findings that underscore the importance of antimicrobial stewardship programs incorporating rapid diagnostic testing for resistance markers.

In conclusion, compounds bearing the identity Pipacycline continue to play pivotal roles in modern infectious disease management due to their optimized pharmacokinetic properties and broad-spectrum activity profile against emerging pathogens resistant to conventional antibiotics.